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Compound of Interest

Compound Name: Chinomethionate

Cat. No.: B1668619

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the formulation and experimental use of
Chinomethionate, a quinoxaline fungicide and acaricide. This document is intended to guide
researchers in preparing Chinomethionate for in vitro and in vivo studies and to provide
standardized methodologies for assessing its biological activity.

Physicochemical Properties and Formulation Data

Chinomethionate is a yellow crystalline solid with low aqueous solubility, necessitating
formulation with organic solvents for experimental use.[1][2] It is crucial to consider its stability,
as it is susceptible to hydrolysis in alkaline media.[1]
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Property Value Source(s)
Molecular Formula C10HsN20S:2 [2]
Molecular Weight 234.3 g/mol [1]
Appearance Yellow crystals [11[2]
Melting Point 171-172 °C [2]

Water Solubility Very low [3]

Solubility in Organic Solvents

Soluble in dimethylformamide
(DMF), dimethyl sulfoxide
(DMSO), acetone, and

chloroform.

[2]

Relatively stable under normal

Stability conditions. Hydrolyzed in [1]
alkaline media.
Store in a cool, dry, and dark
place. For solutions in DMSO,
Storage [2]

store at -20°C for short-term

and -80°C for long-term.

**2_. Mechanism of Action

Chinomethionate is believed to have a multi-site mode of action. The primary mechanisms are

thought to be:

« Inhibition of Ergosterol Biosynthesis: Like many fungicides, Chinomethionate may interfere

with the synthesis of ergosterol, an essential component of fungal cell membranes. This

disruption leads to impaired membrane integrity and function, ultimately inhibiting fungal

growth.

e Reaction with Sulfhydryl Groups: Chinomethionate is thought to react with sulfhydryl (-SH)

groups of amino acids, such as cysteine, in fungal proteins and enzymes. This can lead to

the inactivation of essential enzymes and disruption of critical cellular processes.
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Caption: Putative inhibition of the ergosterol biosynthesis pathway by Chinomethionate.
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Caption: Proposed mechanism of Chinomethionate via interaction with protein sulfhydryl
groups.

Experimental Protocols

Protocol 1: Preparation of Chinomethionate Stock
Solution for In Vitro Assays

This protocol describes the preparation of a 10 mM stock solution of Chinomethionate in
DMSO, suitable for use in various in vitro experiments.

Materials:

Chinomethionate (powder, >98% purity)

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes or vials

Vortex mixer

Calibrated analytical balance
Procedure:
 Calculation:
o Molecular Weight of Chinomethionate = 234.3 g/mol
o To prepare a 10 mM (0.01 M) solution in 1 mL (0.001 L):
» Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )
» Mass (g) = 0.01 mol/L x 0.001 L x 234.3 g/mol = 0.002343 g = 2.343 mg

e Weighing: Accurately weigh 2.343 mg of Chinomethionate powder using an analytical
balance and transfer it to a sterile microcentrifuge tube.
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 Dissolution: Add 1 mL of anhydrous DMSO to the tube containing the Chinomethionate

powder.

e Mixing: Securely cap the tube and vortex thoroughly until the powder is completely
dissolved. The solution should be clear and yellow.

o Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw
cycles. Store the aliquots at -20°C for short-term use (weeks) or -80°C for long-term storage

(months).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
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